Ethyl 2-(3-amino-5-bromo-2-pyridyl)acetate

• IUPAC Name: ethyl 2-(3-amino-5-bromopyridin-2-yl)acetate
• InChI: InChI=1S/C9H11BrN2O2/c1-2-14-9(13)4-8-7(11)3-6(10)5-12-8/h3,5H,2,4,11H2,1H3
• InChI Key: DZOWBXRYWIYOBG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=C(C=C(C=N1)Br)N
• Molecular Formula: C9H11BrN2O2
• Molecular Weight: 259.10 g/mol

Description

Ethyl 2-(3-amino-5-bromo-2-pyridyl)acetate is a chemical compound with the CAS Number: 1379312-86-3. Its molecular weight is 259.1. The IUPAC name for this compound is ethyl (3-amino-5-bromo-2-pyridinyl)acetate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H11BrN2O2/c1-2-14-9(13)4-8-7(11)3-6(10)5-12-8/h3,5H,2,4,11H2,1H3. This code provides a specific textual identifier for the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 259.1.

Mechanism of Action

The mechanism of action of ethyl 2-(3-amino-5-bromo-2-pyridyl)acetate is not fully understood. However, it is believed that this compound acts by inhibiting the activity of certain enzymes and proteins that are essential for bacterial and cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound can induce apoptosis in cancer cells, which is a programmed cell death mechanism that is essential for the prevention and treatment of cancer. Additionally, it has been shown to have anti-inflammatory properties and can reduce inflammation in various tissues and organs.

Advantages and Limitations for Lab Experiments

Ethyl 2-(3-amino-5-bromo-2-pyridyl)acetate has several advantages for lab experiments. This compound is relatively easy to synthesize and can be obtained in high purity. Additionally, it has a long shelf life and can be stored for extended periods without significant degradation. However, this compound also has some limitations, including its potential toxicity and the need for specialized equipment and facilities for its handling and storage.

Future Directions

There are several future directions for the research and development of ethyl 2-(3-amino-5-bromo-2-pyridyl)acetate. One potential application of this compound is in the development of new antimicrobial agents that can combat the growing problem of antibiotic resistance. Additionally, this compound has potential applications in the treatment of cancer and other diseases that involve abnormal cell growth. Further research is needed to fully understand the mechanism of action of this compound and to identify potential therapeutic targets for its use.

Synthesis Methods

Ethyl 2-(3-amino-5-bromo-2-pyridyl)acetate can be synthesized through a multistep process that involves the reaction of 3-amino-5-bromo-2-pyridine with ethyl chloroacetate. The reaction is catalyzed by a base such as potassium carbonate, and the product is obtained through purification and isolation techniques.

Scientific Research Applications

Ethyl 2-(3-amino-5-bromo-2-pyridyl)acetate has been extensively studied for its potential applications in scientific research. This compound has been shown to have antimicrobial properties and can inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, it has been shown to have antitumor activity and can inhibit the proliferation of cancer cells in vitro.